6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine
Overview
Description
Molecular Structure Analysis
The InChI code for 6-chloro-N-(4-fluorophenethyl)pyridazin-3-amine is1S/C11H9ClFN3/c12-10-5-6-11(16-15-10)14-7-8-1-3-9(13)4-2-8/h1-6H,7H2,(H,14,16)
. This code provides a detailed representation of the molecule’s structure. Physical and Chemical Properties Analysis
This compound is a solid substance .Scientific Research Applications
Synthesis and Biological Evaluation
- Pyridazino[3,4-b][1,5]Benzodiazepin-5-Ones : A study discussed the synthesis of pyridazino[3,4-b][1,5]benzodiazepin-5-ones from 3,6-dichloropyridazine-4-carboxylic acid chloride, leading to compounds structurally related to nevirapine. These compounds were evaluated as potential inhibitors of the human immunodeficiency virus type 1 reverse transcriptase. The study explored how different substituents affected the compounds' inhibitory potency (Heinisch et al., 1996).
Chemical Synthesis and Drug Discovery Applications
- Polysubstituted Pyridazinones : Research detailed the use of pyridazinones as scaffolds for synthesizing various disubstituted and ring-fused pyridazinone systems via sequential nucleophilic aromatic substitution processes. This methodology has potential applications in drug discovery, offering a pathway to polyfunctional systems (Pattison et al., 2009).
Novel Compound Synthesis
- Novel Pyridazinones : Another study introduced a series of novel 5,6-bis(4-substitutedphenyl)-2H(3)-pyridazinones, synthesized via condensation and further reactions to produce 3-chloro derivatives and 3-aminoaryl pyridazines. These compounds, however, showed limited antimicrobial activities (Alonazy et al., 2009).
Herbicide Action Mechanism
- Pyridazinone Herbicides : A study on the modes of action of pyridazinone herbicides found that these compounds inhibit the Hill reaction and photosynthesis in barley, accounting for the phytotoxicity of specific pyridazinones like pyrazon. This research contributes to understanding the biochemical basis of the effectiveness of pyridazinone herbicides and their potential development (Hilton et al., 1969).
Mechanism of Action
Target of Action
Pyridazinone derivatives, which include 6-chloro-n-(4-fluorophenethyl)pyridazin-3-amine, have been found to exhibit a wide range of pharmacological activities .
Mode of Action
It is known that certain pyridazinone derivatives inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests that this compound may interact with its targets in a similar manner.
Properties
IUPAC Name |
6-chloro-N-[2-(4-fluorophenyl)ethyl]pyridazin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClFN3/c13-11-5-6-12(17-16-11)15-8-7-9-1-3-10(14)4-2-9/h1-6H,7-8H2,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUYOKRYZNAJWSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC2=NN=C(C=C2)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClFN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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